Cas no 791078-04-1 (2-(Thien-2-yl)benzyl bromide, 1-(Bromomethyl)-2-(thien-2-yl)benzene)

• Product Name: 2-(Thien-2-yl)benzyl bromide, 1-(Bromomethyl)-2-(thien-2-yl)benzene
• CAS No: 791078-04-1
• MF: C₁₁H₉BrS
• MW: 253.158160924911
• MDL: MFCD07368537
• CID: 555480
• PubChem ID: 7060555
• Update Time: 2025-06-13

2-(Thien-2-yl)benzyl bromide, 1-(Bromomethyl)-2-(thien-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Bromomethyl)phenyl)thiophene
• 2-[2-(Bromomethyl)phenyl]thiophene
• Thiophene,2-[2-(bromomethyl)phenyl]-
• 2-(Thien-2-yl)benzyl bromide
• AC1OEOY4
• AC1Q27NL
• AG-H-17261
• CTK5E6457
• MolPort-000-143-039
• SureCN4845248
• MFCD07368537
• SCHEMBL4845248
• J-507636
• MS-22284
• DTXSID10427628
• 791078-04-1
• FT-0707703
• DB-075554
• 2-(Thien-2-yl)benzyl bromide, 1-(Bromomethyl)-2-(thien-2-yl)benzene

• MDL： MFCD07368537
• Inchi： 1S/C11H9BrS/c12-8-9-4-1-2-5-10(9)11-6-3-7-13-11/h1-7H,8H2
• InChI Key： IJNVNLWIQXMBPA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1=CC=CS1

Computed Properties

• Exact Mass: 251.96100
• Monoisotopic Mass: 251.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 342.5±30.0 °C at 760 mmHg
• Flash Point: 160.9±24.6 °C
• Refractive Index: 1.631
• PSA: 28.24000
• LogP: 4.31000
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Sensitiveness: Lachrymatory

2-(Thien-2-yl)benzyl bromide, 1-(Bromomethyl)-2-(thien-2-yl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(Thien-2-yl)benzyl bromide, 1-(Bromomethyl)-2-(thien-2-yl)benzene

Comprehensive Overview of 2-(Thien-2-yl)benzyl bromide (CAS No. 791078-04-1) and Its Applications

2-(Thien-2-yl)benzyl bromide, also known as 1-(Bromomethyl)-2-(thien-2-yl)benzene, is a versatile organic compound with significant relevance in modern synthetic chemistry. Its unique molecular structure, combining a thiophene ring and a benzyl bromide moiety, makes it a valuable intermediate in pharmaceutical and material science research. This compound (CAS 791078-04-1) has garnered attention for its role in cross-coupling reactions, polymer synthesis, and as a precursor for bioactive molecules. Researchers frequently search for "thiophene-based benzyl bromide uses" or "CAS 791078-04-1 synthesis methods," reflecting its growing industrial importance.

The compound's bromomethyl group offers exceptional reactivity, enabling nucleophilic substitutions in advanced organic transformations. Recent studies highlight its utility in designing OLED materials and conductive polymers, aligning with the global demand for energy-efficient technologies. Queries like "how to purify 2-(thien-2-yl)benzyl bromide" or "stability of thiophene benzyl derivatives" dominate academic discussions, emphasizing practical handling considerations. Its compatibility with Pd-catalyzed reactions further positions it as a key player in sustainable catalysis—a trending topic in green chemistry forums.

From a structural perspective, the thienyl-benzene scaffold in this compound contributes to π-conjugation, a property exploited in organic semiconductors. Innovators exploring "CAS 791078-04-1 for photovoltaic applications" or "thiophene benzene hybrid materials" will find this brominated derivative particularly intriguing. The compound’s crystalline form and solubility profiles (soluble in DCM/THF) are frequently documented in patent literature, especially for small-molecule drug discovery platforms targeting kinase inhibitors.

Quality control protocols for 791078-04-1 often involve HPLC and NMR characterization, as purity thresholds critically impact downstream reactions. Industry professionals increasingly search for "suppliers of high-purity 2-(thien-2-yl)benzyl bromide" or "scaling up bromomethylation of thienylbenzenes," underscoring commercialization needs. Notably, its thermal stability (decomposition >150°C) makes it suitable for high-temperature polymerization—a feature highlighted in recent publications on heat-resistant coatings.

Environmental considerations surrounding brominated intermediates have spurred interest in alternative activation methods. However, 2-(thien-2-yl)benzyl bromide remains indispensable due to its balanced reactivity and cost-efficiency. Academic courses covering "heterocyclic benzyl halides" or "electrophile design in medicinal chemistry" frequently cite this compound as a case study. Its role in constructing biaryl ethers via Ullmann-type couplings further demonstrates interdisciplinary applicability.

Emerging applications include its use as a photoinitiator component in 3D printing resins—addressing the surge in "3D printable conductive inks" searches. The compound’s thiophene-benzene core also shows promise in metal-organic frameworks (MOFs) for gas storage, resonating with clean energy trends. Technical queries like "handling moisture-sensitive bromomethyl compounds" or "quenching 791078-04-1 reactions" reflect practical research challenges being actively addressed in newer synthetic methodologies.

In summary, 2-(Thien-2-yl)benzyl bromide (CAS 791078-04-1) bridges fundamental research and industrial innovation. Its dual functionality as an aryl bromide and alkylating agent continues to inspire solutions in materials science, catalysis, and life sciences—making it a compound of enduring scientific and commercial value.